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Compound of Interest

Compound Name: 2-Bromo-1,4-dichlorobenzene

Cat. No.: B150605 Get Quote

Technical Guide: 2-Bromo-1,4-dichlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Bromo-1,4-dichlorobenzene, a

halogenated aromatic compound with applications in organic synthesis and as a building block

for pharmaceuticals and other complex molecules.

Chemical Identity and Properties
2-Bromo-1,4-dichlorobenzene is a substituted benzene ring with one bromine and two

chlorine atoms. Its chemical structure and properties are summarized below.
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Property Value Source

Molecular Formula C6H3BrCl2 [1][2]

Molecular Weight 225.89 g/mol [1][2]

IUPAC Name 2-bromo-1,4-dichlorobenzene [1][2]

CAS Number 1435-50-3 [1][2]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 32-36 °C [3][4]

Boiling Point 241.7 °C at 760 mmHg [5]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and acetone

[6]

Experimental Protocol: Synthesis of 2-Bromo-1,4-
dichlorobenzene
This section details a common method for the synthesis of 2-Bromo-1,4-dichlorobenzene
from 1,4-dichlorobenzene.

Materials:

1,4-dichlorobenzene (1.00 mol, 147.0 g)

Carbon tetrachloride (515 g)

Anhydrous aluminum chloride (7.35 g)

5% (w/w) sodium bisulfite solution (200.0 g)

Procedure:
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Reaction Setup: In a suitable reactor, accurately weigh 147.0 g (1.00 mol) of 1,4-

dichlorobenzene. Add 515 g of carbon tetrachloride as a solvent and stir until the solid is

completely dissolved.

Catalyst Addition: To the solution, add 7.35 g of anhydrous aluminum chloride, which acts as

a Lewis acid catalyst.

Reaction Conditions: Stir the mixture for 15 minutes, then raise the temperature of the

reaction system to 35°C to initiate the bromination reaction.

Quenching: Upon completion of the reaction, add 200.0 g of a 5% mass fraction sodium

bisulfite solution to the reaction mixture. Continue adding the solution until the color of the

mixture becomes colorless, indicating that excess bromine has been quenched.

Workup and Separation: Allow the mixture to stand and separate into layers. Separate the

organic phase (carbon tetrachloride layer).

Purification: Concentrate the resulting carbon tetrachloride layer by distillation to obtain the

crude product. Further purification by distillation can separate the unreacted 1,4-

dichlorobenzene, the desired product 1-bromo-2,5-dichlorobenzene (an isomer of 2-bromo-
1,4-dichlorobenzene), and the side-product 1,4-dibromo-2,5-dichlorobenzene.[3]

Workflow and Pathway Visualization
The following diagrams illustrate the synthesis workflow and the logical progression of the

experimental procedure.
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Synthesis Workflow for 2-Bromo-1,4-dichlorobenzene

Reactant Preparation:
Dissolve 1,4-dichlorobenzene

in carbon tetrachloride

Catalyst Addition:
Add anhydrous aluminum

chloride

Proceed

Reaction:
Heat to 35°C and stir

Initiate

Quenching:
Add sodium bisulfite

solution

Reaction complete

Phase Separation:
Separate organic layer

Neutralization

Purification:
Distillation of the

organic layer

Isolate

Final Product:
2-Bromo-1,4-dichlorobenzene

Yields

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-1,4-dichlorobenzene.
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Safety Information
2-Bromo-1,4-dichlorobenzene is toxic if swallowed, inhaled, or absorbed through the skin and

may cause irritation to the skin, eyes, and respiratory system.[6] Appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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